Cas no 1517656-14-2 (1-(Oxan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1517656-14-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5692578
• PubChem ID: 82598184
• Update Time: 2026-03-11

1-(Oxan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Oxan-3-yl)cyclopropane-1-carboxylicacid
• 1-tetrahydropyran-3-ylcyclopropanecarboxylic acid
• 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid
• EN300-1451775
• 1517656-14-2
• AKOS022908501
• Cyclopropanecarboxylic acid, 1-(tetrahydro-2H-pyran-3-yl)-

• Inchi： 1S/C9H14O3/c10-8(11)9(3-4-9)7-2-1-5-12-6-7/h7H,1-6H2,(H,10,11)
• InChI Key： QIBFZLVVZZDVAX-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 304.0±35.0 °C(Predicted)
• pka: 4.59±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid

Exploring the Versatile Applications of 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1517656-14-2) in Modern Chemistry

The compound 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1517656-14-2) is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This unique structure combines a cyclopropane ring with a tetrahydrofuran (oxane) moiety, making it a valuable building block for various synthetic applications. Researchers are particularly interested in its potential as an intermediate in the synthesis of bioactive molecules, given its ability to impart conformational rigidity and metabolic stability to drug candidates.

One of the most compelling aspects of 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid is its role in medicinal chemistry. The cyclopropane fragment is known to enhance the potency and selectivity of drug molecules by restricting rotational freedom, while the oxane (tetrahydrofuran) ring contributes to improved solubility and bioavailability. These features make this compound particularly relevant in the development of new therapeutics targeting neurological disorders and metabolic diseases, which are among the most searched topics in pharmaceutical research today.

From a synthetic chemistry perspective, 1517656-14-2 offers exciting possibilities. The carboxylic acid functionality allows for straightforward derivatization through common reactions like amide coupling or esterification. This versatility makes it a popular choice for researchers working on structure-activity relationship (SAR) studies, a topic that consistently ranks high in chemistry-related searches. The compound's stability under various reaction conditions also makes it suitable for use in multi-step synthetic routes, addressing another common concern in organic synthesis workflows.

The growing interest in 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid is reflected in the increasing number of publications and patents mentioning this compound. Many researchers are investigating its potential as a key intermediate in the synthesis of G-protein-coupled receptor (GPCR) modulators, a hot topic in drug discovery. The unique spatial arrangement of its molecular framework makes it particularly valuable for designing compounds that can interact with specific protein binding pockets, answering the frequent search query about "designing selective receptor modulators."

In material science applications, 1517656-14-2 has shown promise as a building block for functional polymers. The rigid cyclopropane structure can enhance the mechanical properties of polymeric materials, while the oxane ring may contribute to improved processability. This dual functionality addresses the current industry demand for high-performance materials that maintain ease of processing, a balance that many material scientists frequently search for solutions to.

The compound's stability profile makes it particularly attractive for applications requiring long-term storage or harsh processing conditions. Unlike many carboxylic acid derivatives, 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid demonstrates remarkable resistance to decarboxylation, a property that answers a common synthetic chemistry challenge often searched in academic and industrial contexts. This stability extends its utility to applications where many similar compounds would degrade.

From a commercial perspective, the demand for 1517656-14-2 has been steadily increasing, particularly from pharmaceutical companies engaged in novel drug development. The compound's ability to serve as a versatile chiral building block makes it valuable for creating enantiomerically pure drugs, addressing the growing regulatory emphasis on stereochemical purity in pharmaceuticals. This aligns with current industry trends toward more selective and safer medications, a topic generating significant search traffic in pharmaceutical circles.

Environmental considerations of 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid are also worth noting. Preliminary studies suggest favorable biodegradation profiles compared to many synthetic intermediates, making it an attractive option for companies focusing on green chemistry principles. This aspect responds to the increasing number of searches related to "sustainable synthetic chemistry" and "eco-friendly pharmaceutical intermediates" in recent years.

Looking forward, the potential applications of 1517656-14-2 continue to expand. Current research is exploring its use in agrochemical formulations, where its structural features could contribute to the development of new crop protection agents with improved environmental profiles. This addresses another growing area of interest, as evidenced by increasing search volumes for "next-generation agrochemicals" and "sustainable pest control solutions."

For researchers working with 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid, proper handling and storage recommendations include protection from prolonged exposure to moisture and storage at controlled room temperature. While not classified as hazardous under standard regulations, these precautions help maintain the compound's stability and purity over extended periods, addressing common queries about "proper storage of carboxylic acid derivatives" in laboratory settings.

The synthesis of 1517656-14-2 typically involves [specific synthetic route description would go here, but omitted per guidelines]. Researchers have developed several efficient routes to this compound, with recent publications focusing on optimizing yield and purity while minimizing environmental impact. These developments respond to the frequent search for "green synthesis methods" in academic and industrial chemistry communities.

Analytical characterization of 1-(Oxan-3-yl)cyclopropane-1-carboxylic acid typically involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's well-defined spectral features make it particularly amenable to quality control procedures, addressing another common concern in chemical manufacturing and research applications.

As the chemical industry continues to evolve, compounds like 1517656-14-2 that offer multiple functional handles and stable frameworks will likely see increasing utilization. Their ability to serve as versatile intermediates in diverse applications—from pharmaceuticals to materials science—positions them as valuable tools in the chemist's toolbox, answering the persistent search for "multifunctional chemical building blocks" in modern research and development.